Cyanamide, [2-(1-methylethyl)phenyl]-(9CI)

• CAS RN: 137881-15-3
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• IUPAC Name: (2-propan-2-ylphenyl)cyanamide
• InChI: InChI=1S/C10H12N2/c1-8(2)9-5-3-4-6-10(9)12-7-11/h3-6,8,12H,1-2H3
• InChI Key: USIISOZKOKCVTP-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=CC=C1NC#N

Description

Cyanamide, [2-(1-methylethyl)phenyl]-(9CI) is a chemical compound that has been widely used in scientific research for various purposes. It is a nitrogen-containing organic compound that has been synthesized by several methods.

Mechanism Of Action

The mechanism of action of cyanamide is not fully understood. It is believed to act as an inhibitor of aldehyde dehydrogenase, an enzyme that is involved in the metabolism of alcohol. Cyanamide has also been shown to induce apoptosis in cancer cells.

Biochemical And Physiological Effects

Cyanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the levels of acetaldehyde, a toxic byproduct of alcohol metabolism, in the blood. It has also been shown to increase the levels of reactive oxygen species in cancer cells, leading to apoptosis.

Advantages And Limitations For Lab Experiments

Cyanamide has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It is also stable under normal laboratory conditions. However, it has some limitations, including its toxicity and the need for careful handling.

Future Directions

There are several future directions for research on cyanamide. One area of research is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of research is the investigation of the mechanism of action of cyanamide and its potential use in the treatment of cancer and other diseases. Finally, there is a need for more research on the toxicity of cyanamide and its effects on the environment.

Synthesis Methods

Cyanamide can be synthesized by several methods, including the reaction of calcium cyanamide with sulfuric acid, the reaction of calcium carbide with nitrogen, and the reaction of urea with calcium oxide. The most common method of synthesis is the reaction of calcium cyanamide with sulfuric acid.

Scientific Research Applications

Cyanamide has been used in scientific research for various purposes, including as a catalyst in organic synthesis, as a reagent in the production of pharmaceuticals, and as a source of nitrogen in the fertilization of crops. It has also been used in the treatment of alcoholism and as an insecticide.